Cas no 62558-30-9 (Carbamodithioic acid, dimethyl-, 2,4,6-trinitrophenyl ester)

• Product Name: Carbamodithioic acid, dimethyl-, 2,4,6-trinitrophenyl ester
• CAS No: 62558-30-9
• MF: C₉H₈N₄O₆S₂
• MW: 332.313018798828
• CID: 440237
• PubChem ID: 12361105
• Update Time: 2025-04-19

Carbamodithioic acid, dimethyl-, 2,4,6-trinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, dimethyl-, 2,4,6-trinitrophenyl ester
• (2,4,6-trinitrophenyl) N,N-dimethylcarbamodithioate
• 2,4,6-Trinitrophenyl dimethylcarbamodithioate
• 62558-30-9
• DTXSID50494051

• Inchi： 1S/C9H8N4O6S2/c1-10(2)9(20)21-8-6(12(16)17)3-5(11(14)15)4-7(8)13(18)19/h3-4H,1-2H3
• InChI Key： NBUAKYDWYZCSQG-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=S)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.98864
• Monoisotopic Mass: 331.98852633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 198Ų

Experimental Properties

• PSA: 132.66